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Introduction to Regenerative Endodontic
Procedures (REPs)
Regenerative endodontic procedures (REPs) are biologically based treatments designed to

replace damaged dentin and root structures, as well as the pulp-dentin complex, in teeth with

necrotic pulps, particularly immature permanent teeth.[1] The primary goals of REPs are the

elimination of clinical symptoms and the resolution of apical periodontitis, with secondary goals

including the thickening of canal walls and continued root maturation.[2] This "paradigm shift" in

endodontic treatment moves away from traditional apexification towards tissue engineering

principles, which rely on the triad of stem cells, scaffolds, and signaling molecules to promote

regeneration.[3][4]

Standard REP protocols involve minimal instrumentation and thorough disinfection of the root

canal system, typically using sodium hypochlorite and an intracanal medicament such as a

triple or double antibiotic paste or calcium hydroxide.[1][5][6] Subsequently, a scaffold, usually

a blood clot induced by over-instrumentation into the periapical tissues, is created within the

canal to facilitate the migration of mesenchymal stem cells from the apical papilla (SCAP).[4][7]

These stem cells are crucial for the regenerative process, differentiating into odontoblast-like

cells that can form new tissue.[8][9]
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Kri Paste: Composition and Properties
Kri paste, also known as Kri 1 paste, is an iodoform-based material traditionally used as a root

canal filling material in primary (deciduous) teeth.[10][11] Its application in REPs for permanent

teeth is not a standard or widely documented procedure. Understanding its composition and

properties is crucial to evaluating its potential, and limitations, in a regenerative context.

The composition of Kri 1 paste is as follows:

Iodoform (80.8%): The main component, known for its antimicrobial properties.[10][11]

Camphor (4.86%): Acts as a vehicle and provides some antiseptic action.[10][11]

p-Chlorophenol (2.025%): A disinfectant.[10][11]

Menthol (1.215%): Provides a soothing effect and has mild antiseptic properties.[10][11]

Key Properties:

Antimicrobial Activity: Iodoform-based pastes are bactericidal.[4] However, some studies

have found that Zinc Oxide-Eugenol (ZOE) may have a greater zone of bacterial inhibition

than Kri 1 paste.[10][12] The antimicrobial efficacy of iodoform is attributed to the release of

iodine when it comes into contact with tissue fluids.[13]

Resorbability: Kri paste is known for its rapid resorption, especially when extruded into the

periapical tissues.[2][10][14] This is a desirable characteristic for a filling material in primary

teeth, to allow for the eruption of the permanent successor.

Biocompatibility and Cytotoxicity: This is a critical consideration for REPs. Studies have

shown that Kri 1 paste exhibits high cytotoxicity, particularly in direct contact with cells.[10]

[12] The components, including iodoform, camphor, and p-chlorophenol, can be toxic to

fibroblast cells.[10] This high cytotoxicity could be detrimental to the survival of the very stem

cells that are essential for pulp-dentin regeneration.

Application Notes and Protocols
Given the lack of clinical evidence and the significant cytotoxicity concerns, Kri paste is not

recommended as a primary intracanal medicament for REPs in permanent teeth. The following
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protocol is based on the current recommendations from the American Association of

Endodontists (AAE) for a standard regenerative endodontic procedure.

Standard Regenerative Endodontic Protocol (Two-Visit
Approach)
First Appointment: Disinfection

Anesthesia and Isolation: Administer local anesthesia and isolate the tooth with a dental

dam.

Access Opening: Create a standard endodontic access opening.

Canal Irrigation: Gently irrigate the canal with a low concentration of sodium hypochlorite

(NaOCl), such as 1.5% (20 mL/canal over 5 minutes). Use a closed-ended, side-vented

needle positioned about 1 mm from the root end to minimize extrusion.

Final Rinse: Follow NaOCl irrigation with saline or 17% EDTA (20 mL/canal over 5 minutes).

Canal Drying: Dry the canals with sterile paper points.

Intracanal Medicament: Place either calcium hydroxide or a low concentration (1-5 mg/mL)

of a triple or double antibiotic paste into the canal system. The medicament should be kept

below the cementoenamel junction (CEJ) to minimize crown discoloration.

Temporary Restoration: Seal the access cavity with 3-4 mm of a temporary restorative

material.

Follow-up: The patient should return in 1-4 weeks.

Second Appointment: Scaffold Creation and Sealing

Assessment: Evaluate the tooth for the resolution of signs and symptoms. If symptoms

persist, consider an additional treatment with the intracanal medicament.

Anesthesia and Isolation: Administer local anesthesia (without a vasoconstrictor to promote

bleeding) and isolate the tooth.
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Medicament Removal: Irrigate the canal with 17% EDTA (20 mL/canal over 5 minutes) to

remove the intracanal medicament and condition the dentin walls.

Canal Drying: Dry the canals with paper points.

Induction of Bleeding: Create a blood clot in the canal by over-instrumenting with a pre-

curved file 2 mm beyond the apical foramen. The blood should fill the canal to the level of the

CEJ.

Scaffold Placement: Allow the blood to clot. This blood clot acts as a natural scaffold.

Capping Material: Place a biocompatible capping material, such as Mineral Trioxide

Aggregate (MTA) or a bioceramic putty, directly over the blood clot.

Final Restoration: Place a final restoration to ensure a tight coronal seal.

Discussion on the Potential Use of Kri Paste in REPs
While not a standard material for REPs, a theoretical discussion of its potential application is

warranted for a research audience.

Potential Advantages:

Antimicrobial Properties: Its broad-spectrum antimicrobial action could aid in canal

disinfection.

Resorbability: If used as a filling material after regeneration, its resorbable nature could be

beneficial, although this is not the primary goal of REPs.

Significant Disadvantages and Concerns:

High Cytotoxicity: The primary barrier to its use is its high cytotoxicity.[10][12] REPs are

fundamentally dependent on the viability of stem cells (e.g., SCAP). A material that is toxic

to these cells would likely lead to procedure failure.

Lack of Evidence: There is no clinical evidence to support its use in REPs for permanent

teeth. Its documented success is in the context of pulpectomies in primary teeth, which

have different biological considerations.[2][15]
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Non-Setting Nature: Kri paste does not set to a hard mass, which may not provide a

stable base for the overlying capping material and final restoration.[10]

Data Presentation
Table 1: Clinical Outcomes of Regenerative Endodontic Procedures (Using Standard Protocols)

Outcome Measure Success Rate Follow-up Period Key Findings

Periapical Healing 91.20% -

Overall success rate

of pulp regeneration

treatment.[16]

Root Development

14/17 cases showed

continued root

development

6-18 months

Increased root length

and wall thickness

observed.[17]

Survival Rate 94% - 100% 1-48 months

High survival rates

reported in a meta-

analysis.[18]

Overall Success Rate 50% - 98% 1-48 months

Wide range,

dependent on case

selection and protocol.

[18]

Table 2: Clinical Outcomes of Kri Paste in Primary Tooth Pulpectomies
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Study
Comparison
Material

Kri Paste
Success Rate

Comparison
Success Rate

Key Findings

Holan & Fuks

(1993)[2][19]
ZOE 84% 65%

Kri paste showed

a statistically

significant higher

success rate.

A retrospective

study[15]
ZOE 84% 65%

Overfilling with

ZOE led to a

significantly

higher failure

rate than with Kri

paste.
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Key signaling pathways in pulp-dentin regeneration.
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Experimental Workflow for Regenerative Endodontics
First Visit: Disinfection

Second Visit: Regeneration

Access & Irrigation
(1.5% NaOCl)

Intracanal Medicament
(Ca(OH)2 or Antibiotic Paste)

Temporary Seal

Dismiss Patient
(1-4 Weeks)

Assess Symptoms
& Remove Medicament (EDTA)

Inter-appointment Period

Induce Apical Bleeding

Blood Clot Formation
(Scaffold)

Place MTA/Bioceramic Cap

Permanent Restoration

Follow-up

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1172498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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